Cas no 500-38-9 (Nordihydroguaiaretic acid)

Nordihydroguaiaretic acid Properties

Names and Identifiers

• nordihydroguaiaretic acid
• 4,4-(2,3-Dimethyltetramethylene)dipyrocatechol
• NDGA, Larrea divaricata
• 1,4-Bis(3,4-dihydroxyphenyl)-2,3-dimethylbutane
• 1,2-Benzenediol,4,4'-(2,3-dimethyl-1,4-butanediyl)bis-
• 4,4'-(2,3-DIMETHYLTETRAMETHYLENE)DIPYROCATECHOL
• NDGA
• Nordihydro Guaiareti
• Nordihydro Guaiaretic Acid (mixture of diastereomers)
• NORDIHYDROGUAIARETIC ACID(RG)
• Dihydronorguaiaretic acid
• Norhydroguaiaretic acid
• Nordihydroguairaretic acid
• Norguaiaretic acid, dihydro-
• 1,2-Benzenediol, 4,4'-(2,3-dimethyl-1,4-butanediyl)bis-
• Dinorguaiaretic acid, dihydro-
• 2,3-Bis(3,4-dihydroxyphenylmethyl)butane
• 4-[4-(3,4-dihydroxyphenyl)-2,3-dimethylbutyl]benzene-1,2-diol
• 4,4'-(2,3-Dimethyl-1,4-butanediyl)bis(pyrocatechol)
• Nordihydroguaiaretic acid (unspecified)
• nord
• Nordihydroguaiaretic acid
• MLS000069451
• CHX 100
• meso-4,4'-(2,3-dimethyltetramethylene)dipyrocatechol
• erythro-nordihydroguaiaretic acid
• meso-NDGA
• meso-1,4-bis(3,4-dihydroxyphenyl)-2,3-dimethylbutane
• meso-4,4'-(2,3-dimethyl-1,4-butanediyl)bis(pyrocatechol)
• MLS002153435
• meso-nordihydroguaiaretic acid
• meso-2,3-bis(3,4-dihydroxyphenylmethyl)butane
• SMR000059049
• MLS006011710
• meso-4-[4-(3,4-dihydroxyphenyl)-2,3-dimethylbutyl]benzene-1,2-diol
• meso-beta,gamma-dimethyl-alpha,delta-bis(3,4-dihydroxyphenyl)butan
• CHX-100
• +Expand

• MDL： MFCD00002206
• InChIKey： HCZKYJDFEPMADG-UHFFFAOYSA-N
• Inchi： 1S/C18H22O4/c1-11(7-13-3-5-15(19)17(21)9-13)12(2)8-14-4-6-16(20)18(22)10-14/h3-6,9-12,19-22H,7-8H2,1-2H3
• SMILES： O([H])C1=C(C([H])=C([H])C(=C1[H])C([H])([H])C([H])(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H]
• BRN： 2056825

Computed Properties

• Exact Mass: 302.15200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 302.151809
• Heavy Atom Count: 22
• Complexity: 303
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: 171
• Surface Charge: 0
• Topological Polar Surface Area: 80.9

Experimental Properties

• LogP: 3.56640
• PSA: 80.92000
• Merck: 6693
• Refractive Index: 1.4230 (estimate)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 363.4°C (rough estimate)
• Melting Point: 184-186 °C (lit.)
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 247.8 °C
• Color/Form: White to off white crystalline powder
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents.
• Solubility: Insoluble in water
• Density: 1.0772 (rough estimate)

Nordihydroguaiaretic acid Security Information

• Symbol: GHS07
• RTECS：UX1750000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

Nordihydroguaiaretic acid Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%